Cas no 56409-82-6 (4(1H)-QUINOLINONE, 2,3-DIPHENYL-)

• Product name: 4(1H)-QUINOLINONE, 2,3-DIPHENYL-
• CAS No: 56409-82-6
• MF: C₂₁H₁₅NO
• MW: 297.35
• CID: 3304711
• PubChem ID: 1216335

4(1H)-QUINOLINONE, 2,3-DIPHENYL- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-QUINOLINONE, 2,3-DIPHENYL-
• 2,3-diphenyl-4(1H)-quinolinone
• AK-830/13217121
• 2,3-diphenyl-1H-quinolin-4-one
• 2,3-diphenyl-4-quinolinol
• CHEMBL2094512
• DNDI1417187
• 2,3-diphenyl-quinolin-4-ol
• Oprea1_332275
• 2,3-Diphenylquinolin-4(1H)-one
• 56409-82-6
• 4(1H)-Quinolinone, 2,3-diphenyl-

• Inchi： InChI=1S/C21H15NO/c23-21-17-13-7-8-14-18(17)22-20(16-11-5-2-6-12-16)19(21)15-9-3-1-4-10-15/h1-14H,(H,22,23)
• InChI Key： VEGQQKXISPLKFE-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 297.115364102Da
• Monoisotopic Mass: 297.115364102Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 29.1Ų